N,N-Dimethylethylamine
Overview
Description
N,N-Dimethylethylamine (DMEA), sometimes referred to as dimethylethylamine, is an organic compound with the formula (CH3)2NC2H5 . It is an industrial chemical mainly used in foundries as a catalyst for epoxy resins and polyurethane, as well as in sand core production .
Synthesis Analysis
N,N-Dimethylethylamine is generally used to prepare water-soluble quaternary ammonium salts. It facilitates lithium hexamethyldisilazide (LiHMDS) mediated enolization of highly substituted aryl ketones . Additionally, DMEA is also used as an organic solvent in synthetic chemistry .Molecular Structure Analysis
The molecular structure of N,N-Dimethylethylamine is represented by the formula (CH3)2NC2H5 . It has a molar mass of 73.14 g/mol .Chemical Reactions Analysis
N,N-Dimethylethylamine is used as a catalyst in the production of epoxy resins and polyurethane . It also plays a role in the synthesis of water-soluble quaternary ammonium salts .Physical And Chemical Properties Analysis
N,N-Dimethylethylamine is a volatile liquid at room temperature . It has a density of 0.7±0.1 g/cm3, a melting point of −140 °C, and a boiling point of 36.5 °C . The vapor pressure is 495.4±0.1 mmHg .Scientific Research Applications
Preparation of Water-Soluble Quaternary Ammonium Salts
N,N-Dimethylethylamine (DMEA) is generally used to prepare water-soluble quaternary ammonium salts . These salts are widely used in various fields such as pharmaceuticals, textiles, paper, and water treatment due to their unique properties like antimicrobial activity, phase transfer catalysis, and surfactant behavior.
Enolization of Highly Substituted Aryl Ketones
DMEA facilitates lithium hexamethyldisilazide (LiHMDS) mediated enolization of highly substituted aryl ketones . This process is crucial in organic synthesis as it allows for the formation of carbon-carbon bonds, enabling the creation of complex organic molecules.
Organic Solvent in Synthetic Chemistry
DMEA is also used as an organic solvent in synthetic chemistry . As a solvent, it can dissolve a wide range of organic compounds, making it useful in reactions that require a medium for the reactants to interact.
Preparation of pH and Reduction Dual-Responsive Polypeptide Nanogels
N,N-Dimethylethylamine was used in the preparation of pH and reduction dual-responsive polypeptide nanogels . These nanogels have potential applications in drug delivery systems, especially for cancer therapy, due to their ability to respond to changes in the environment.
Intermediate for the Syntheses of Bephenium Hydroxynaphthoate
Bephenium hydroxynaphthoate is an anthelmintic drug used for the treatment of hookworm infections. DMEA acts as an intermediate in its synthesis .
Intermediate for the Syntheses of Mepyramine
Mepyramine, also known as pyrilamine, is an antihistamine and anticholinergic. DMEA is used as an intermediate in its synthesis .
Intermediate for the Syntheses of Phenyltoloxamine
Phenyltoloxamine is an antihistamine with sedative and analgesic effects that is widely used in over-the-counter preparations. DMEA is used as an intermediate in its synthesis .
Safety and Hazards
Mechanism of Action
Target of Action
N,N-Dimethylethylamine (DMEA) is an organic compound that primarily targets the production of water-soluble quaternary ammonium salts . It is also used in foundries as a catalyst for epoxy resins and polyurethane, as well as in sand core production .
Mode of Action
It is known to facilitate the enolization of highly substituted aryl ketones mediated by lithium hexamethyldisilazide (lihmds) . This suggests that DMEA may interact with its targets by acting as a catalyst, accelerating chemical reactions without being consumed in the process.
Biochemical Pathways
Given its role in the production of quaternary ammonium salts , it can be inferred that DMEA may influence pathways involving these compounds
Pharmacokinetics
It is known to be a volatile liquid at room temperature . It is also excreted at greater concentrations with larger dietary intake of trimethylamine . These properties suggest that DMEA may be rapidly absorbed and distributed in the body, metabolized, and then excreted.
Result of Action
Its use as a catalyst in the production of epoxy resins and polyurethane suggests that it may influence the polymerization processes at a molecular level
Action Environment
Environmental factors can influence the action, efficacy, and stability of DMEA. For instance, its volatility suggests that it may evaporate quickly in warm environments, potentially affecting its efficacy and stability . Additionally, dietary intake of trimethylamine can influence the excretion of DMEA, suggesting that diet may also play a role in its action .
properties
IUPAC Name |
N,N-dimethylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11N/c1-4-5(2)3/h4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAZXVJBJRMWXJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4027232 |
Source
|
| Record name | N,N-Dimethylethylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4027232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
73.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear colorless liquid with a strong odor of ammonia or fish; [CAMEO] |
Source
|
| Record name | N,N-Dimethylethylamine | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1359 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
36.5 °C |
Source
|
| Record name | N,N-DIMETHYLETHYLAMINE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5712 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Flash Point |
10 °F |
Source
|
| Record name | N,N-Dimethylethylamine | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1359 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Density |
0.675 at 20 °C/4 °C |
Source
|
| Record name | N,N-DIMETHYLETHYLAMINE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5712 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
352.0 [mmHg] |
Source
|
| Record name | N,N-Dimethylethylamine | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1359 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
N,N-Dimethylethylamine | |
Color/Form |
Liquid | |
CAS RN |
598-56-1 |
Source
|
| Record name | Dimethylethylamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=598-56-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N-Dimethylethylamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000598561 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N,N-Dimethylethylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4027232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyldimethylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.038 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N,N-DIMETHYLETHYLAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9N5384XVEM | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | N,N-DIMETHYLETHYLAMINE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5712 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
-140 °C |
Source
|
| Record name | N,N-DIMETHYLETHYLAMINE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5712 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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